molecular formula C11H18Cl2N4O B2721053 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride CAS No. 2194147-73-2

4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride

Cat. No.: B2721053
CAS No.: 2194147-73-2
M. Wt: 293.19
InChI Key: KHDRVIJNEPDXAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride is a chemical compound that belongs to the class of bicyclic pyridopyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride typically involves multi-step reactions starting from simpler organic compounds

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using reactors designed to handle high temperatures and pressures. The process would be optimized to maximize yield and minimize by-products, ensuring cost-effective production.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

  • Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

  • Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

  • Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles in the presence of a suitable solvent.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce amines.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its bicyclic structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride has been studied for its potential as a selective bacterial protein synthesis inhibitor. This property makes it a candidate for developing new antibiotics.

Medicine: The compound's potential medicinal applications include its use as a lead compound in drug discovery. Its ability to interact with specific molecular targets can be exploited to develop new therapeutic agents.

Industry: In the chemical industry, this compound can be used in the production of various pharmaceuticals and agrochemicals. Its versatility and reactivity make it a valuable component in the synthesis of a wide range of products.

Mechanism of Action

The mechanism by which 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride exerts its effects involves its interaction with specific molecular targets. The compound may bind to bacterial ribosomes, inhibiting protein synthesis and thereby exerting its antibacterial effects. The exact molecular pathways involved would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

  • Pyrido[4,3-d]pyrimidines: These compounds share a similar bicyclic structure but differ in the position of the nitrogen atoms.

  • Tetrahydropteroic Acid Derivatives: These derivatives are structurally related and are used in the synthesis of vitamin B12 analogs.

Uniqueness: 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride is unique due to its specific substitution pattern and the presence of the morpholine group, which can influence its reactivity and biological activity.

Biological Activity

The compound 4-(5,6,7,8-Tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine dihydrochloride is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on anticancer properties, anti-inflammatory effects, and mechanisms of action based on diverse research findings.

  • Molecular Formula : C12H15Cl2N3O
  • Molecular Weight : 276.17 g/mol
  • CAS Number : 859826-41-8

Biological Activity Overview

The biological activity of this compound has been investigated through various studies. The following sections summarize key findings related to its anticancer and anti-inflammatory properties.

Anticancer Activity

  • Mechanism of Action :
    • The compound has been shown to inhibit tubulin polymerization, which is crucial for mitosis. This leads to cell cycle arrest at the G2/M phase, promoting apoptosis in cancer cells .
    • In vitro studies demonstrated that it exhibits cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer), with IC50 values indicating potent activity .
  • Case Studies :
    • A study evaluated the compound's effect on MCF-7 cells and reported a significant increase in apoptotic markers (cleaved caspase-3) and autophagy indicators (LC3A/B levels) upon treatment with the compound .
    • Another investigation highlighted its ability to impair cell migration and colony formation in cancer cell lines, further supporting its potential as a therapeutic agent .

Anti-inflammatory Activity

  • Inhibition of Pro-inflammatory Mediators :
    • The compound has shown selective inhibition of COX-2 over COX-1, indicating its potential for treating inflammatory conditions without significant gastrointestinal side effects .
    • It also reduced LPS-induced TNF-alpha release in vitro, demonstrating its capacity to modulate inflammatory responses .

Comparative Biological Activity Table

Activity TypeMechanism/EffectModel/SystemReference
AnticancerInhibits tubulin polymerization; induces apoptosisMCF-7 cells
Cell cycle arrest at G2/M phaseHCT-116 cells
Anti-inflammatorySelective COX-2 inhibitionIn vitro assays
Reduces TNF-alpha releaseLPS-stimulated cells

Research Findings

Recent studies have provided insights into the pharmacological profile of this compound:

  • In Vitro Efficacy :
    • The compound exhibited significant antiproliferative activity across various cancer cell lines with IC50 values ranging from low micromolar to sub-micromolar concentrations .
    • Molecular docking studies suggest interactions with key proteins involved in cancer progression and inflammation pathways, such as EGFR and p38 MAPK .
  • In Vivo Studies :
    • Animal models have demonstrated that treatment with the compound leads to reduced tumor growth rates compared to control groups, further validating its potential as an anticancer agent .

Properties

IUPAC Name

4-(5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N4O.2ClH/c1-2-9-8-13-11(14-10(9)12-3-1)15-4-6-16-7-5-15;;/h8H,1-7H2,(H,12,13,14);2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHDRVIJNEPDXAU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CN=C(N=C2NC1)N3CCOCC3.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H18Cl2N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.